Cas no 2227205-86-7 (tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2227205-86-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5301222
• Update Time: 2026-03-10

tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-5-11(6-12)7-15-4-8(11)13/h8,13H,4-7H2,1-3H3
• InChI Key： IUFKVLSJQDLOSY-UHFFFAOYSA-N
• SMILES： C1C2(C(O)COC2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

Introduction to Tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2227205-86-7)

Tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2227205-86-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic derivative features a unique combination of functional groups, including a hydroxyl moiety and an azaspiro framework, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate consists of a spirocyclic core formed by the fusion of an eight-membered oxygen-containing ring with a seven-membered nitrogen-containing ring. This arrangement creates a rigid scaffold that may enhance the compound's stability and binding affinity to biological targets. The presence of a tert-butyl group at the carboxyl position further influences its physicochemical properties, such as solubility and metabolic stability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological receptors. Studies suggest that the azaspiro scaffold may mimic natural biomolecules, potentially interfering with key enzymatic pathways or signaling cascades relevant to diseases such as cancer, inflammation, and neurodegeneration. The hydroxyl group at the 8-position adds another layer of reactivity, allowing for further derivatization and optimization to enhance pharmacological efficacy.

In the realm of drug discovery, tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate has been investigated for its potential as a scaffold for novel therapeutic agents. Its spirocyclic structure provides a rigid template that can be modified to improve pharmacokinetic profiles, such as oral bioavailability and tissue distribution. Additionally, the compound's ability to engage with multiple binding sites on target proteins may lead to synergistic effects, enhancing therapeutic outcomes.

One particularly intriguing aspect of this compound is its structural similarity to known bioactive molecules. For instance, analogs with similar spirocyclic frameworks have been reported to exhibit inhibitory activity against enzymes like kinases and phosphodiesterases, which are critical in regulating cellular processes. The tert-butyl group at the carboxyl position may serve as a steric anchor, improving binding interactions while minimizing off-target effects.

The synthesis of tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition metal-catalyzed reactions have improved the efficiency of constructing such complex molecules. These advances have made it feasible to produce larger quantities of the compound for preclinical studies.

Preclinical research has begun to uncover the potential therapeutic applications of tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate. Initial in vitro studies indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating neurodegenerative disorders characterized by oxidative stress and mitochondrial dysfunction.

The hydroxyl group at the 8-position also opens avenues for prodrug development, where it can be converted into more stable esters or ethers that release the active form under physiological conditions. This strategy could enhance bioavailability and reduce toxicity, making tert-butyl 8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate a versatile tool in medicinal chemistry.

As computational biology continues to evolve, virtual screening techniques are being employed to identify new derivatives of this compound with enhanced biological activity. By leveraging machine learning algorithms, researchers can predict how modifications to the spirocyclic core will affect binding affinity and metabolic stability. Such high-throughput approaches accelerate the drug discovery process by rapidly narrowing down promising candidates for further experimental validation.

The future prospects of tert-butyl 8-hydroxy-6-oza-spiro[3.4]octane-a-carboxylic acid are exciting, with ongoing studies exploring its role in modulating disease-related pathways. Its unique structural features make it an attractive scaffold for developing next-generation therapeutics that address unmet medical needs. As research progresses, this compound is poised to play a significant role in advancing our understanding of molecular interactions and therapeutic interventions.